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Compound of Interest

Compound Name: VT103

Cat. No.: B15543691

Get Quote

IMMEDIATE SAFETY OVERVIEW: VT103 is a potent, selective, and orally active inhibitor of

TEAD1 protein palmitoylation with anti-proliferative and anti-tumor activity.[1][2] As a

biologically active small molecule, it should be handled with care in a laboratory setting. The full

toxicological properties of VT103 have not been extensively documented. Therefore, it is

crucial to treat this compound as potentially hazardous and to use appropriate personal

protective equipment (PPE) to minimize exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is essential to ensure personal safety when handling VT103. The following

table summarizes the recommended PPE for handling VT103 in its solid (powder) and solution

forms.
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Form Task Recommended PPE

Solid (Powder)
Weighing and preparing stock

solutions

- Chemical-resistant gloves

(e.g., nitrile) - Safety glasses

with side shields or chemical

splash goggles - Laboratory

coat - Respiratory protection

(e.g., N95 respirator or use of

a chemical fume hood)

Solution
Diluting, aliquoting, and use in

experiments

- Chemical-resistant gloves

(e.g., nitrile) - Safety glasses

with side shields or chemical

splash goggles - Laboratory

coat

Logistical Information
Storage and Stability
Proper storage of VT103 is critical to maintain its integrity and efficacy.

Form Storage Temperature Stability

Solid (Powder) -20°C 3 years[2]

4°C 6 Months

In Solvent (e.g., DMSO) -80°C 1 year[1][2]

-20°C 1 month[1][2]

Note: Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles.[2]

Solubility Data
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Solvent Solubility

DMSO 82 mg/mL (199.79 mM)[2]

Ethanol 4 mg/mL[2]

Water Insoluble[2]

Operational Plan: Safe Handling Workflow
Following a structured workflow is crucial for safely handling VT103 from receipt to

experimental use.
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Caption: A workflow for the safe handling of VT103.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body-img#essential-safety-and-logistical-information-for-handling-vt103
https://www.benchchem.com/product/b15543691/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-vt103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543691?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan
Dispose of VT103 and any contaminated materials in accordance with institutional and local

regulations for chemical waste.

End of Experiment

Contaminated Materials (Gloves, Tips, etc.) Unused VT103 (Solid or Solution)

Segregate into Appropriate Chemical Waste Containers

Label Waste Container Clearly

Dispose According to Institutional and Local Regulations

Disposal Complete

Click to download full resolution via product page

Caption: A logical diagram for the disposal of VT103.

Experimental Protocols
In Vitro Solution Preparation
For cell-based assays, VT103 is typically dissolved in dimethyl sulfoxide (DMSO) to create a

stock solution.[3]
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Example Protocol:

To prepare a 10 mM stock solution of VT103 (Molecular Weight: 410.42 g/mol ), add 2.436

mL of DMSO to 1 mg of VT103 powder.

Vortex thoroughly to ensure complete dissolution.

For cell culture experiments, further dilute the stock solution in the appropriate cell culture

medium to the desired final concentration.

In Vivo Formulation
For oral administration in animal models, VT103 can be formulated as a suspension.

Example Protocol for Oral Administration:[2]

Prepare a stock solution of VT103 in DMSO (e.g., 82 mg/mL).

To prepare a 1 mL working solution, add 50 µL of the 82 mg/mL VT103 stock solution to 400

µL of PEG300.

Mix until the solution is clear.

Add 50 µL of Tween80 to the mixture and mix until clear.

Add 500 µL of ddH₂O to bring the final volume to 1 mL.

This formulation should be prepared fresh and used immediately.

Mechanism of Action: VT103 in the Hippo Signaling
Pathway
VT103 is a selective inhibitor of TEAD1 auto-palmitoylation. This post-translational modification

is crucial for the interaction between TEAD and the transcriptional co-activators YAP and TAZ.

By inhibiting this process, VT103 disrupts the YAP/TAZ-TEAD complex, leading to the

downregulation of target genes involved in cell proliferation and survival.[1][4]
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Caption: VT103 inhibits TEAD auto-palmitoylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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